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Compound of Interest

Methyl 3-(methylamino)-4-
Compound Name: _
nitrobenzoate

cat. No.: B1369292

Abstract: This technical guide provides a comprehensive overview of Methyl 4-
(methylamino)-3-nitrobenzoate, a key intermediate in organic synthesis. The document details
its chemical properties, synthesis protocols, and significant applications, particularly in the
pharmaceutical industry. All quantitative data is presented in structured tables, and
experimental workflows are visualized using DOT language diagrams. This paper is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Introduction and IUPAC Nomenclature

The compound of interest, based on the user query for "Methyl 3-(methylamino)-4-
nitrobenzoate," is most prominently identified in chemical literature and databases as Methyl
4-(methylamino)-3-nitrobenzoate. It is crucial to note the positional difference of the
substituents on the benzene ring compared to the requested name. This document will focus
on the latter, more referenced compound.

Methyl 4-(methylamino)-3-nitrobenzoate is a versatile organic compound primarily utilized as
an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. Its
structure, featuring a methylamino group and a nitro group on a benzoate backbone, makes it a
valuable precursor for creating a variety of biologically active molecules.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Methyl 4-(methylamino)-3-
nitrobenzoate and its corresponding carboxylic acid precursor, 4-(Methylamino)-3-nitrobenzoic
acid, is provided below.

Table 1: Physicochemical Properties of Methyl 4-(methylamino)-3-nitrobenzoate and Related

Compounds
Methyl 4-(methylamino)-3- 4-(Methylamino)-3-
Property . . . ]
nitrobenzoate nitrobenzoic Acid
CAS Number 71254-71-2[1] 41263-74-5[2][3]
Molecular Formula C9H10N204[4] C8H8N204[2][5]
Molecular Weight 210.19 g/mol 196.16 g/mol [5]
Appearance Not specified Yellow crystalline powder[6]
Melting Point Not specified 210-212 °Cj[6]
. N Soluble in water, ethanol, and
Solubility Not specified
DMSO[6]
Methyl 4-(methylamino)-3- 4-(methylamino)-3-nitrobenzoic
IUPAC Name
nitrobenzoate acid[3]

Synthesis and Experimental Protocols

The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate typically involves the esterification of
its carboxylic acid precursor, 4-(Methylamino)-3-nitrobenzoic acid. The synthesis of this acid is
well-documented and is a critical first step.

Synthesis of 4-(Methylamino)-3-nitrobenzoic Acid

There are two primary methods for the synthesis of 4-(Methylamino)-3-nitrobenzoic acid.
Method 1: Nitration of 4-Methylaminobenzoic Acid

In this method, 4-Methylaminobenzoic Acid is nitrated using a mixture of nitric acid and sulfuric
acid to produce 4-(Methylamino)-3-nitrobenzoic Acid[6].
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Method 2: From 4-chlorobenzoic acid

A common industrial method starts with 4-chlorobenzoic acid. This process involves two main
steps: nitration followed by a nucleophilic substitution with methylamine[2].

e Step 1: Nitration of 4-chlorobenzoic acid: 4-chlorobenzoic acid is reacted with a mixture of
concentrated sulfuric acid and nitric acid to yield 3-nitro-4-chlorobenzoic acid[2].

e Step 2: Amination: The resulting 3-nitro-4-chlorobenzoic acid undergoes a reaction with an
aqueous solution of methylamine. The reaction mixture is heated, and upon completion, the
pH is adjusted with an acid to precipitate the product, 4-(methylamino)-3-nitrobenzoic acid[2].
A patent describes a similar process where 4-chloro-3-nitrobenzoic acid is reacted with
methylamine to generate 4-methylamino-3-nitrobenzoic acid[7].

Esterification to Methyl 4-(methylamino)-3-nitrobenzoate

Once 4-(Methylamino)-3-nitrobenzoic acid is synthesized, it can be converted to its methyl
ester, Methyl 4-(methylamino)-3-nitrobenzoate, through standard esterification procedures,
such as Fischer esterification (reaction with methanol in the presence of a strong acid catalyst
like sulfuric acid).

Applications in Organic Synthesis

Methyl 4-(methylamino)-3-nitrobenzoate and its precursor are valuable intermediates in the
pharmaceutical industry.

o Pharmaceutical Intermediates: 4-(Methylamino)-3-nitrobenzoic acid is a key intermediate in
the synthesis of antihypertensive drugs such as Candesartan and Irbesartan[6]. It is also
used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) like Diclofenac and
Naproxen[6]. The ester form is also expected to be a crucial building block in similar
synthetic pathways.

e Dye Intermediate: The parent acid is used as an intermediate for producing azo dyes for the
textile industry][6].

o Polymer Synthesis: It can be used as a monomer in the synthesis of polymers like polyesters
and polyamides[6].
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the synthesis workflow for 4-(Methylamino)-3-nitrobenzoic
acid, a direct precursor to Methyl 4-(methylamino)-3-nitrobenzoate.

Click to download full resolution via product page

Caption: Synthesis workflow from 4-chlorobenzoic acid.

Conclusion

Methyl 4-(methylamino)-3-nitrobenzoate is a compound of significant interest in organic
synthesis, particularly for the development of pharmaceuticals. This guide has provided a
detailed overview of its properties, synthesis, and applications, drawing from available scientific
literature and patent information. The provided experimental protocols and workflows offer a
practical foundation for researchers and chemists working with this versatile intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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